Ethylparaben Ethylparaben Ethyl-4-hydroxybenzoate analytical standard provided with w/w absolute assay, to be used for quantitative titration.
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
Ethylparaben is an ethyl ester resulting from the formal condensation of the carboxy group of 4-hydroxybenzoic acid with ethanol, It has a role as an antimicrobial food preservative, an antifungal agent, a plant metabolite and a phytoestrogen. It is a paraben and an ethyl ester.
Ethyl-4-hydroxybenzoate, also known as ethyl paraben or E214, belongs to the class of organic compounds known as p-hydroxybenzoic acid alkyl esters. These are aromatic compounds containing a benzoic acid, which is esterified with an alkyl group and para-substituted with a hydroxyl group. Ethyl-4-hydroxybenzoate exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, ethyl-4-hydroxybenzoate is primarily located in the cytoplasm. Ethyl-4-hydroxybenzoate exists in all eukaryotes, ranging from yeast to humans. Ethyl-4-hydroxybenzoate is a mild and phenolic tasting compound that can be found in alcoholic beverages. This makes ethyl-4-hydroxybenzoate a potential biomarker for the consumption of this food product. Ethyl-4-hydroxybenzoate is a potentially toxic compound.
Brand Name: Vulcanchem
CAS No.: 120-47-8
VCID: VC0527568
InChI: InChI=1S/C9H10O3/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6,10H,2H2,1H3
SMILES: O=C(OCC)C1=CC=C(O)C=C1
Molecular Formula: C9H10O3
Molecular Weight: 166.17 g/mol

Ethylparaben

CAS No.: 120-47-8

Cat. No.: VC0527568

Molecular Formula: C9H10O3

Molecular Weight: 166.17 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

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Ethylparaben - 120-47-8

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Description Ethyl-4-hydroxybenzoate analytical standard provided with w/w absolute assay, to be used for quantitative titration.
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
Ethylparaben is an ethyl ester resulting from the formal condensation of the carboxy group of 4-hydroxybenzoic acid with ethanol, It has a role as an antimicrobial food preservative, an antifungal agent, a plant metabolite and a phytoestrogen. It is a paraben and an ethyl ester.
Ethyl-4-hydroxybenzoate, also known as ethyl paraben or E214, belongs to the class of organic compounds known as p-hydroxybenzoic acid alkyl esters. These are aromatic compounds containing a benzoic acid, which is esterified with an alkyl group and para-substituted with a hydroxyl group. Ethyl-4-hydroxybenzoate exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, ethyl-4-hydroxybenzoate is primarily located in the cytoplasm. Ethyl-4-hydroxybenzoate exists in all eukaryotes, ranging from yeast to humans. Ethyl-4-hydroxybenzoate is a mild and phenolic tasting compound that can be found in alcoholic beverages. This makes ethyl-4-hydroxybenzoate a potential biomarker for the consumption of this food product. Ethyl-4-hydroxybenzoate is a potentially toxic compound.
CAS No. 120-47-8
Molecular Formula C9H10O3
Molecular Weight 166.17 g/mol
IUPAC Name Benzoic acid, 4-hydroxy-, ethyl ester
Standard InChI InChI=1S/C9H10O3/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6,10H,2H2,1H3
Standard InChI Key NUVBSKCKDOMJSU-UHFFFAOYSA-N
SMILES O=C(OCC)C1=CC=C(O)C=C1
Canonical SMILES CCOC(=O)C1=CC=C(C=C1)O
Appearance Solid powder
Boiling Point 297.5 °C
297-298 °C (decomposition)
Colorform Small, colorless crystals or powder at room temperature
Crystals from dilute alcohol
Melting Point 117.0 °C
ofp-hydroxybenzoic acid isolated by acidification and not recrystallised: 213 °C to 217 °C, after vacuum drying in a sulphuric acid desiccator
Mp 116 °
117 °C
116°C

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